2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C20H21N5O3/c1-2-28-17-8-4-3-7-16(17)22-18(26)13-24-20(27)25(15-9-10-15)19(23-24)14-6-5-11-21-12-14/h3-8,11-12,15H,2,9-10,13H2,1H3,(H,22,26)
• InChI Key: IRTLDJZAOPHGSB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C(=O)N(C(=N2)C3=CN=CC=C3)C4CC4
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H21N5O3 and its molecular weight is 379.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Several novel compounds incorporating similar structural features have been synthesized, demonstrating a broad spectrum of biological activities. For example, the synthesis of new thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives has been explored for their antitumor activity. Some of these compounds exhibited promising inhibitory effects on different cell lines, indicating their potential as antitumor agents (Albratty, El-Sharkawy, & Alam, 2017).

Heterocyclic Compound Synthesis

The development of novel palladium(0)-catalyzed cyclization processes to synthesize 3,4-disubstituted pyrrolidin-2-ones highlights the versatility of similar chemical structures in synthesizing complex heterocycles with potential pharmaceutical applications (Giambastiani, Pacini, Porcelloni, & Poli, 1998).

Antimicrobial Screening

Another area of application is the synthesis and structural elucidation of derivatives for antimicrobial screening. Compounds containing the 1,2,4-triazole ring system, similar in structure to the compound , have shown a range of pharmaceutical activities, including antibacterial, antifungal, and antitubercular effects. This indicates the potential of these compounds in developing new antimicrobial agents (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

Insecticidal Assessment

Research into the synthesis of innovative heterocycles incorporating a thiadiazole moiety against the cotton leafworm demonstrates the agricultural applications of these compounds. This underlines the potential use of similar structures in creating effective insecticidal agents (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).